Cas no 2228132-08-7 (1-(5-chloro-2-nitrophenyl)-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-(5-chloro-2-nitrophenyl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2228132-08-7
• MF: C₉H₇ClF₂N₂O₂
• MW: 248.613888025284
• CID: 5902290
• PubChem ID: 165854543
• Update Time: 2025-06-08

1-(5-chloro-2-nitrophenyl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-nitrophenyl)-2,2-difluorocyclopropan-1-amine
• 2228132-08-7
• EN300-1949010

• Inchi： 1S/C9H7ClF2N2O2/c10-5-1-2-7(14(15)16)6(3-5)8(13)4-9(8,11)12/h1-3H,4,13H2
• InChI Key： HAGUNMAWGLTVQI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1(CC1(F)F)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 248.0164115g/mol
• Monoisotopic Mass: 248.0164115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(5-chloro-2-nitrophenyl)-2,2-difluorocyclopropan-1-amine

Chemical Profile of 1-(5-chloro-2-nitrophenyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2228132-08-7)

1-(5-chloro-2-nitrophenyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2228132-08-7) is a fluorinated aromatic amine derivative with a unique cyclopropane ring structure. This compound has garnered significant attention in the field of medicinal chemistry due to its structural novelty and potential pharmacological applications. The presence of both chloro and nitro substituents on the aromatic ring, coupled with the electron-withdrawing effect of these groups, makes it an intriguing candidate for further investigation.

The cyclopropane moiety in this molecule is particularly noteworthy, as it introduces a rigid three-membered ring that can influence the conformational flexibility and binding interactions of the compound. Fluorine atoms at the 2,2-position of the cyclopropane ring further enhance the electronic properties and metabolic stability, which are critical factors in drug design. These structural features make 1-(5-chloro-2-nitrophenyl)-2,2-difluorocyclopropan-1-amine a promising scaffold for developing novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced bioavailability, metabolic stability, and binding affinity. The 5-chloro-2-nitrophenyl substituent in this compound contributes to its potential as an intermediate in the synthesis of more complex molecules. The nitro group, while being a strong electron-withdrawing moiety, can also serve as a handle for further functionalization via reduction or diazotization reactions.

Current research in medicinal chemistry increasingly focuses on leveraging structural motifs that mimic natural products or known bioactive scaffolds. The combination of an aromatic ring with a cyclopropane core has been explored in various drug candidates, demonstrating efficacy in modulating biological pathways. For instance, similar structures have shown promise in inhibiting enzymes involved in inflammatory responses and cancer progression. The 1-(5-chloro-2-nitrophenyl)-2,2-difluorocyclopropan-1-amine molecule could be a valuable addition to this growing library of pharmacophores.

The synthesis of this compound involves multi-step organic transformations, including nucleophilic substitution reactions at the cyclopropane ring and aromatic electrophilic substitution reactions. The chloro and nitro groups must be carefully handled during synthesis to prevent unwanted side reactions. Advanced computational methods, such as density functional theory (DFT) calculations, have been employed to optimize synthetic routes and predict the electronic properties of the molecule.

One of the most exciting aspects of this compound is its potential application in designing kinase inhibitors. Kinases are key enzymes involved in numerous cellular processes, making them attractive targets for therapeutic intervention. The rigid structure provided by the cyclopropane ring can improve binding affinity by restricting conformational flexibility at the binding site. Additionally, fluorine atoms are known to enhance interactions with hydrogen bond donors and acceptors, which could be exploited to improve kinase inhibition.

Recent studies have also explored the use of fluorinated compounds in antiviral and antibacterial applications. The unique electronic properties of fluorine can alter the reactivity and stability of molecules, leading to improved efficacy against pathogens. The 5-chloro-2-nitrophenyl moiety may contribute to disrupting essential viral or bacterial pathways by interfering with key protein-protein interactions or metabolic processes.

The potential toxicity profile of 1-(5-chloro-2-nitrophenyl)-2,2-difluorocyclopropan-1-amine is another critical consideration in its development as a drug candidate. While preliminary studies suggest that fluorinated aromatic amines generally exhibit good safety profiles, further investigation is needed to assess potential hepatotoxicity or neurotoxicity. In vitro assays using liver microsomes and neuronal cell lines can provide valuable insights into its metabolic fate and biological activity.

In conclusion, 1-(5-chloro-2-nitrophenyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2228132-08-7) represents a fascinating compound with significant potential in medicinal chemistry. Its unique structural features—combining an aromatic ring with a rigid cyclopropane core—make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated compounds, this molecule could play a pivotal role in advancing drug discovery efforts.